Cas no 1346617-47-7 ((S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine)

• Product Name: (S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine
• CAS No: 1346617-47-7
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 1061918
• PubChem ID: 70702373
• Update Time: 2025-06-27

(S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine Chemical and Physical Properties

Names and Identifiers

• (S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine
• (S)-4,5,6,7-Tetrahyd
• N-[(6S)-2-(propanoylamino)-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]propanamide
• Propanamide, N,N'-((6S)-4,5,6,7-tetrahydro-2,6-benzothiazolediyl)bis-
• DTXSID20743987
• DB-322112
• N,N'-((6S)-4,5,6,7-Tetrahydro-2,6-benzothiazolediyl)bis(propanamide)
• Propanamide, N,N'-[(6S)-4,5,6,7-tetrahydro-2,6-benzothiazolediyl]bis-
• UNII-TWN6KRQ7WM
• Propanamide,N,N'-[(6S)-4,5,6,7-tetrahydro-2,6-benzothiazolediyl]bis-
• (S)-N,N'-(4,5 ,6,7-TETRAHYDROBENZO[D]THIAZOLE-2,6-DIYL)DIPROPIOAMIDE
• (S)-N,N'-(4,5,6,7-tetrahydrobenzo[d]thiazole-2,6-diyl)dipropionamide
• N,N'-[(6S)-4,5,6,7-Tetrahydro-1,3-benzothiazole-2,6-diyl]dipropanamide
• 1346617-47-7
• TWN6KRQ7WM
• Pramipexole diamide

• Inchi： 1S/C13H19N3O2S/c1-3-11(17)14-8-5-6-9-10(7-8)19-13(15-9)16-12(18)4-2/h8H,3-7H2,1-2H3,(H,14,17)(H,15,16,18)/t8-/m0/s1
• InChI Key： IENNBFXOKKQJGB-QMMMGPOBSA-N
• SMILES： S1C(NC(CC)=O)=NC2=C1C[C@H](CC2)NC(CC)=O

Computed Properties

• Exact Mass: 281.12000
• Monoisotopic Mass: 281.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• PSA: 106.31000
• LogP: 3.36490

(S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on (S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine

(S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine (CAS No. 1346617-47-7): An Overview of a Promising Compound in Medicinal Chemistry

(S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine (CAS No. 1346617-47-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The chemical structure of (S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine is defined by its benzothiazole core and the presence of propionyl groups at the N2 and N6 positions. The tetrahydro substitution on the benzothiazole ring adds to its stability and solubility properties. The compound is a white crystalline solid with a molecular weight of 309.39 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water.

The chirality of the compound is an important aspect of its biological activity. The (S) enantiomer has been shown to exhibit more potent biological effects compared to its (R) counterpart. This enantioselectivity is crucial for optimizing the therapeutic potential of the compound in various medical applications.

Synthesis Methods

The synthesis of (S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine involves several steps that require precise control over reaction conditions to ensure high yields and enantioselectivity. One common synthetic route starts with the condensation of 2-aminothiophenol with propionic acid to form the corresponding amide. This intermediate is then cyclized using a suitable dehydrating agent to form the benzothiazole ring. Subsequent reduction and functionalization steps are employed to introduce the tetrahydro substitution and the additional propionyl groups.

Recent advancements in asymmetric synthesis have led to more efficient and scalable methods for producing the (S) enantiomer with high enantiomeric excess (ee). These methods often involve the use of chiral catalysts or auxiliaries to control the stereochemistry during key steps in the synthesis process.

Biological Activities

(S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine has been extensively studied for its diverse biological activities. One of its most notable properties is its ability to modulate various signaling pathways involved in inflammation and immune responses. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β in vitro and in vivo models.

In addition to its anti-inflammatory effects, (S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine has demonstrated potential as an antiproliferative agent against cancer cells. Studies have reported that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways such as PI3K/Akt and MAPK/ERK. This makes it a promising candidate for further investigation in cancer therapy.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of (S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine has been evaluated in preclinical studies using animal models. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile with moderate plasma protein binding. The half-life of the compound is relatively short, which may require multiple dosing regimens for sustained therapeutic effects.

Toxicological assessments have indicated that (S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine is generally well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical studies. However, further investigations are needed to fully understand its long-term safety profile.

Clinical Applications and Future Directions

The potential clinical applications of (S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine are broad and promising. Its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The antiproliferative effects suggest its potential use in cancer therapy as a targeted drug or in combination with other anticancer agents.

Ongoing research is focused on optimizing the pharmacological properties of this compound through structural modifications and formulation strategies. Clinical trials are also being planned to evaluate its safety and efficacy in human subjects. These efforts aim to translate the promising preclinical findings into effective therapeutic interventions for various diseases.

Conclusion

(S)-4,5,6,7-Tetrahydro-N2,N6-propionyl-2,6-benzothiazolediamine (CAS No. 1346617-47-7) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications. As more data becomes available from preclinical studies and clinical trials, this compound may emerge as a valuable tool in treating inflammatory diseases and cancer.